N-(3-chloro-4-methylphenyl)-3-[(4-methylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine

• IUPAC Name: N-(3-chloro-4-methylphenyl)-10-(4-methylphenyl)sulfonyl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaen-7-amine
• InChI: InChI=1S/C21H16ClN5O2S2/c1-12-3-7-15(8-4-12)31(28,29)21-20-24-19(23-14-6-5-13(2)16(22)11-14)18-17(9-10-30-18)27(20)26-25-21/h3-11H,1-2H3,(H,23,24)
• InChI Key: ZCFARRGSTBZYOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C3N=C(C4=C(N3N=N2)C=CS4)NC5=CC(=C(C=C5)C)Cl
• Molecular Formula: C21H16ClN5O2S2
• Molecular Weight: 470.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-3-[(4-methylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine is a useful research compound. Its molecular formula is C21H16ClN5O2S2 and its molecular weight is 469.96. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methylphenyl)-3-[(4-methylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methylphenyl)-3-[(4-methylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

5-HT6 Receptor Antagonism

Research by Ivachtchenko et al. (2010) investigated various 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines for their potential as serotonin 5-HT6 receptor antagonists. They found that these compounds showed significant binding affinity and functional inhibition of cellular responses to serotonin, indicating their potential use in neurological research or drug development (Ivachtchenko et al., 2010).

Antimicrobial Properties

Mittal et al. (2011) synthesized several new substituted tricyclic compounds, including derivatives of thieno[2,3-d]pyrimidines, which demonstrated significant antibacterial and antifungal activities. This research suggests the potential application of these compounds in developing new antimicrobial agents (Mittal et al., 2011).

Herbicidal Activity

The paper by Ren et al. (2000) established biophore models for several compounds, including triazolopyrimidinesulfonamide, and found that these compounds showed notable herbicidal activities. This points to possible applications in agriculture and pest management (Ren et al., 2000).

Plant Ecosystem Health

A study by Moran (2003) explored the use of substituted triazolopyrimidine compounds, including those similar to the specified chemical, in promoting plant ecosystem health. They found these compounds to be effective herbicides at low application rates (Moran, 2003).